Cas no 700857-53-0 (2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 700857-53-0
• MF: C₁₆H₂₆N₂O₄S
• MW: 342.453643321991
• CID: 5419361
• Update Time: 2025-10-31

2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-isopropyl-2-methoxy-N-[2-(4-morpholinyl)ethyl]benzenesulfonamide
• Benzenesulfonamide, 2-methoxy-5-(1-methylethyl)-N-[2-(4-morpholinyl)ethyl]-
• 2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C16H26N2O4S/c1-13(2)14-4-5-15(21-3)16(12-14)23(19,20)17-6-7-18-8-10-22-11-9-18/h4-5,12-13,17H,6-11H2,1-3H3
• InChI Key： SSEHNFZWUTWWOG-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCOCC2)(=O)=O)=CC(C(C)C)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide

Professional Introduction to 2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 700857-53-0)

The compound 2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide, identified by its CAS number 700857-53-0, represents a significant advancement in the field of pharmaceutical chemistry. This sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both morpholine and propan-2-yl substituents in its molecular framework contributes to its distinct pharmacophoric properties, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, sulfonamides have been extensively studied for their diverse therapeutic applications. These compounds are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can modulate various disease pathways. The specific configuration of 2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide suggests potential interactions with a range of molecular targets, which could be exploited for the treatment of conditions such as inflammation, pain, and neurodegenerative disorders.

The incorporation of the morpholine ring into the sulfonamide scaffold is particularly noteworthy. Morpholine derivatives are known for their stability and solubility characteristics, which can enhance the bioavailability and pharmacokinetic profiles of drugs. This structural motif has been successfully employed in numerous marketed pharmaceuticals, underscoring its importance in medicinal chemistry. The combination of morpholine with the sulfonamide group in 2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-yl)benzene-1-sulfonamide may contribute to improved binding affinity and selectivity towards therapeutic targets.

The propan-2-yl substituent further enhances the complexity of this compound, potentially influencing its metabolic stability and receptor binding interactions. Propanyl groups are commonly found in bioactive molecules due to their ability to modulate lipophilicity and electronic properties. In the context of 2-methoxy-N-2-(morpholin-4-yl)ethyl-5-(propan-2-y l)benzene -1-sulfonamide, this group may play a crucial role in optimizing the compound's pharmacological activity by fine-tuning its interaction with biological targets.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing unmet medical needs. The structural diversity inherent in these compounds allows for the development of molecules with tailored properties, making them suitable for a wide array of therapeutic applications. For instance, modifications to the sulfonamide core have been shown to enhance binding affinity towards enzymes involved in inflammatory pathways, such as COX and LOX enzymes. Similarly, alterations in the substituents can influence receptor interactions, leading to improved efficacy and reduced side effects.

The synthesis and characterization of 2-methoxy-N -2-(morpholin -4 -yl)ethyl -5-(propan -2 -yl)benzene -1-sulfonamide represent a significant step forward in the development of novel pharmaceutical agents. Advanced synthetic methodologies have been employed to construct this complex molecule with high precision, ensuring that its structural integrity is maintained throughout the research process. Techniques such as multi-step organic synthesis, coupled with spectroscopic and chromatographic analyses, have enabled researchers to obtain high-purity samples suitable for detailed biological evaluation.

In vitro studies have begun to elucidate the potential pharmacological effects of 2-methoxy-N -2-(morpholin -4 -yl)ethyl -5-(propan -2 -yl)benzene -1-sulfonamide. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human health. For example, preliminary data indicate that it may interfere with the activity of enzymes involved in pain signaling pathways, potentially offering a new therapeutic approach for managing chronic pain conditions. Additionally, its interaction with receptors associated with neurodegenerative diseases has been explored, raising hopes for novel treatments in this area.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and affinity of compounds like 2-methoxy-N - 2 -(morpholin - 4 - yl )ethyl - 5 -( propan - 2 - yl )benzene - 1-sulfonamide strong > towards biological targets. These simulations provide valuable insights into how structural modifications can optimize pharmacological activity, guiding experimental efforts towards more effective candidates. By integrating computational methods with traditional wet-lab approaches, researchers can accelerate the drug development process significantly.

The future prospects for < strong > 2-methoxy-N - 2 -( morpholin - 4 - yl )ethyl - 5 -( propan - 2 - yl )benzene -1-sulfonamide strong > are promising, with ongoing research aimed at further refining its pharmacological profile. Efforts are underway to optimize its solubility, metabolic stability, and target specificity through structural modifications. Additionally, formulation studies are being conducted to enhance its delivery and bioavailability, ensuring that it can reach therapeutic targets effectively within vivo environments.

In conclusion, < strong > 2-methoxy-N--( morpholin --4-- yl )ethyl--5--( propan -- . yl )benzene --1-- sulfonamide strong > (CAS No. . .700857--53--0 ) represents a compelling example . .of how structural innovation can lead . .to novel therapeutics . .. Its unique combination . .of functional groups . ..and promising biological activities . ..make it a . ..valuable asset . ..in pharmaceutical research . ..and development . ..The continued investigation . ..of this compound . ..holds . ..great . ..promise . ..for addressing . ..a wide range . ..of human . ..health challenges .